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Compound of Interest

Compound Name: SC-19220

Cat. No.: B1680854 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SC-19220 is a selective antagonist of the Prostaglandin E2 (PGE2) receptor subtype 1 (EP1).

[1][2] It is a valuable tool for investigating the physiological and pathological roles of the

PGE2/EP1 signaling pathway, which is implicated in processes such as pain, inflammation, and

cancer.[3] These application notes provide a detailed protocol for the preparation of SC-19220
stock solutions for in vitro and in vivo studies.

Chemical Properties and Solubility
SC-19220 is supplied as a crystalline solid with a molecular weight of 331.8 g/mol .[1][2] It is

stable for at least four years when stored at -20°C.[1][2] The solubility of SC-19220 in various

solvents is crucial for the preparation of stock solutions.

Table 1: Solubility and Properties of SC-19220
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Property Value Reference

Molecular Formula C₁₆H₁₄ClN₃O₃ [1][2]

Molecular Weight 331.8 g/mol [1][2]

Appearance Crystalline solid [1]

Purity ≥96% [1][2]

Storage Temperature -20°C [1][3]

Stability ≥ 4 years [1][2]

Solubility in DMSO >14 mg/mL (~42.2 mM) [1][2]

Solubility in DMF >25 mg/mL (~75.3 mM) [2]

Solubility in Ethanol
<20 µg/mL (~0.06 mM) with

gentle warming
[2][4]

Aqueous Solubility Sparingly soluble [1]

Solubility in DMSO:PBS (1:2,

pH 7.2)
~300 µg/mL (~0.9 mM) [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SC-19220 in dimethyl

sulfoxide (DMSO).

Materials:

SC-19220 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance
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Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Equilibrate SC-19220: Before opening, allow the vial of SC-19220 to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Weigh SC-19220: Tare a sterile vial on a calibrated analytical balance. Carefully weigh out

the desired amount of SC-19220. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.318 mg of SC-19220.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 331.8 g/mol = 0.003318 g = 3.318 mg

Add DMSO: Using a calibrated pipettor, add the calculated volume of DMSO to the vial

containing the SC-19220. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Cap the vial tightly and vortex thoroughly until the solid is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid

dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C.

Note on Aqueous Solutions: SC-19220 is sparingly soluble in aqueous buffers.[1] To prepare a

working solution in an aqueous medium, first dissolve the compound in DMSO as described

above. Then, dilute the DMSO stock solution with the aqueous buffer of choice. For instance, a

1:2 dilution of a DMSO stock into PBS (pH 7.2) can yield a final concentration of approximately

300 µg/mL.[1] It is not recommended to store aqueous solutions for more than one day.[1]
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Visualizations
Signaling Pathway
The diagram below illustrates the mechanism of action of SC-19220 as an antagonist of the

EP1 receptor in the Prostaglandin E2 signaling pathway.

SC-19220 Mechanism of Action
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Click to download full resolution via product page

Caption: SC-19220 antagonizes the PGE2/EP1 receptor signaling pathway.

Experimental Workflow
The following diagram outlines the workflow for preparing the SC-19220 stock solution.
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Workflow for SC-19220 Stock Solution Preparation
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Caption: A step-by-step workflow for preparing SC-19220 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

